Cas no 154629-11-5 (methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate
• CAS No: 154629-11-5
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1329211
• Update Time: 2024-08-18

methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate
• Methyl-4-(hydroxymethyl)-1-benzothiophen-2-carboxylat
• LogP
• Methyl-4-(hydroxymethyl)-1-benzothiophen-2-carboxylat; LogP
• Benzo[b]thiophene-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester

• Inchi： 1S/C11H10O3S/c1-14-11(13)10-5-8-7(6-12)3-2-4-9(8)15-10/h2-5,12H,6H2,1H3
• InChI Key： NNHOWHKLEQOLII-UHFFFAOYSA-N
• SMILES： C12=CC=CC(CO)=C1C=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 222.0351

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 393.0±27.0 °C(Predicted)
• PSA: 46.53
• pka: 14.09±0.10(Predicted)